5-Hydroxypentanenitrile

• IUPAC Name: 5-hydroxypentanenitrile
• InChI: InChI=1S/C5H9NO/c6-4-2-1-3-5-7/h7H,1-3,5H2
• InChI Key: ISCJLIJIOFOWTR-UHFFFAOYSA-N
• Canonical SMILES: C(CCO)CC#N
• Molecular Formula: C5H9NO
• Molecular Weight: 99.13 g/mol
• CAS RN: 2427-16-9

Description

5-Hydroxypentanenitrile is a chemical compound with the molecular formula C5H9NO. It is used in laboratory chemicals and the manufacture of chemical compounds.

Synthesis Analysis

The synthesis of ®-3-Hydroxypentanenitrile, which is an important intermediate in the synthesis of an immunosuppressive inosine 5′-monophosphate dehydrogenase inhibitor, has been reported. An efficient enzymatic procedure for the synthesis of ®-3-Hydroxypentanenitrile with over 99% enantiomeric excess using a novel acetoacetyl-CoA reductase (AdKR) from Achromobacter denitrificans was successfully established.

Molecular Structure Analysis

The molecular structure of ®-2-Hydroxypentanenitrile contains a total of 15 bonds; 6 non-H bonds, 1 multiple bond, 2 rotatable bonds, 1 triple bond, 1 nitrile (aliphatic), 1 hydroxyl group, and 1 secondary alcohol.

Physical And Chemical Properties Analysis

This compound is a solid or semi-solid or lump or liquid at room temperature. It has a molecular weight of 99.13.

Scientific Research Applications

• Synthesis of Diverse Chemical Compounds 5-Hydroxypent-2-enenitriles, related to 5-Hydroxypentanenitrile, are precursors to several classes of compounds with synthetic and biological interests. These compounds can be transformed into 5,6-dihydropyran-2-ones, 2,4-dienenitriles, or functionalized naphthalenes through various chemical reactions, showcasing their versatility in chemical synthesis (Zhang et al., 2013).

• Enzymatic Synthesis of Pharmaceuticals The enzymatic synthesis of (R)-3-Hydroxypentanenitrile, a related compound, is significant in the production of immunosuppressive drugs. This process demonstrates the role of this compound derivatives in pharmaceutical manufacturing (Kawano et al., 2014).

• Identification in Maillard Reaction 5-Hydroxy-3-mercapto-2-pentanone, a compound related to this compound, has been identified in the Maillard reaction, which is crucial in food chemistry for the development of flavors (Cerny & Guntz-Dubini, 2008).

• Biosynthesis and Metabolic Engineering The metabolic engineering of microorganisms for the de novo production of 1,5-Pentanediol from glucose involves pathways that utilize this compound derivatives. This process is vital in creating sustainable methods for producing valuable chemicals from renewable resources (Cen et al., 2020).

• Synthesis of Insect Hydrocarbons this compound derivatives are used in the synthesis of 1,5-dimethylalkanes, components of insect hydrocarbons. This application is significant in understanding and replicating natural insect products for various scientific purposes (Sonnet, 1976).

Mechanism of Action

Target of Action

It’s structurally similar to pentanenitrile, which is known to interact with cytochrome p450 .

Mode of Action

Pentanenitrile, a structurally similar compound, is known to liberate cyanide via the action of cytochrome p450

Biochemical Pathways

The liberation of cyanide, as seen in pentanenitrile, can interfere with cellular respiration by inhibiting cytochrome c oxidase in the mitochondrial electron transport chain .

Result of Action

The liberation of cyanide, as seen in pentanenitrile, can lead to cellular hypoxia, as cyanide inhibits the electron transport chain in mitochondria, preventing cells from using oxygen to produce energy .

Safety and Hazards

5-Hydroxypentanenitrile is associated with several hazard statements including H302-H315-H319-H335. Precautionary measures include P261-P280-P301+P312-P302+P352-P305+P351+P338.